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Compound of Interest

Compound Name: 2-Chloro-5-methylaniline

Cat. No.: B1583412

An in-depth overview of the commercial availability, synthesis, and analytical protocols for 2-
Chloro-5-methylaniline, a key intermediate in pharmaceutical and materials science research.

This guide provides researchers, scientists, and drug development professionals with a
comprehensive technical resource on 2-Chloro-5-methylaniline (CAS No. 95-81-8). Below,
you will find detailed information on its commercial availability, key chemical properties,
synthesis and purification protocols, and its applications in research, presented in a format
designed for easy reference and implementation in a laboratory setting.

Commercial Availability and Supplier Specifications

2-Chloro-5-methylaniline is readily available from a variety of chemical suppliers catering to
the research and development community. Purity levels typically range from 98% to over 99%,
with the most common analytical validation performed by Gas Chromatography (GC). The
compound is generally supplied as a powder, solid, or crystalline material.

For research purposes, it is crucial to select a supplier that provides comprehensive analytical
documentation, including a Certificate of Analysis (CofA). This documentation ensures the
purity and identity of the compound, which is critical for reproducible experimental results.
Below is a summary of typical supplier specifications.
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. Purity (by CAS Molecular Molecular
Supplier Form .
GC) Number Formula Weight
MilliporeSigm Powder or 141.60 g/mol
299%1] _ 95-81-8[1] C7HsCIN
a Solid[1] [1]
Thermo
) Crystals or
Fisher >97.5%][2] 95-81-8[2] C7HsCIN 141.60 g/mol
S powder[2]
Scientific
] Powder to
TCI America >98.0%][3] 95-81-8[3][4] C7HsCIN 141.60 g/mol
lumpl3]
Santa Cruz
_ N N 141.60 g/mol
Biotechnolog Not specified Not specified 95-81-8[5] C7HsCIN 5]
y

Note: Pricing and availability are subject to change and should be confirmed with the
respective suppliers. This compound is classified as a dangerous good for transport and may
incur additional shipping charges[5].

Physicochemical Properties

A thorough understanding of the physicochemical properties of 2-Chloro-5-methylaniline is
essential for its safe handling, storage, and application in experimental work.
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Property Value

IUPAC Name 2-chloro-5-methylaniline[6]
6-Chloro-m-toluidine, 3-Amino-4-

Synonyms

chlorotoluene[1][3]

Melting Point 29-30 °C (lit.)[1]
Boiling Point 228-230 °C (lit.)[1]
Flash Point 107 °C (closed cup)[1]

White to cream crystals, powder, or fused

Appearance
PP solid[2]

Storage Temperature Room temperature[1]

Experimental Protocols
Synthesis of 2-Chloro-5-methylaniline

A common laboratory-scale synthesis of 2-Chloro-5-methylaniline involves the reduction of 2-
chloro-5-methylnitrobenzene. The following is a generalized protocol and should be adapted
and optimized based on specific laboratory conditions and safety protocols.

Workflow for the Synthesis of 2-Chloro-5-methylaniline
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Reaction Setup

Charge reactor with 2-chloro-5-methylnitrobenzene
and a suitable solvent (e.qg., ethanol).

'

Add a reducing agent (e.g., SnCI2 in HCI
or catalytic hydrogenation with H2/Pd-C).

Reaction

Heat the mixture under reflux
(monitor reaction progress by TLC or GC).

Work-up and Isolation

Cool the reaction mixture and neutralize
with a base (e.g., NaOH) to precipitate the product.

'

Extract the product with an organic solvent
(e.g., ethyl acetate).

'

Wash the organic layer with brine, dry over
anhydrous sodium sulfate, and filter.

Purification

Concentrate the organic extract under reduced pressure
to obtain the crude product.

i

Purify the crude product by vacuum distillation
or recrystallization.

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Chloro-5-methylaniline.
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Quality Control and Analytical Methods

To ensure the purity of synthesized or purchased 2-Chloro-5-methylaniline, the following

analytical techniques are recommended.

Analytical Workflow for Quality Control

Sample Preparation

Dissolve a known amount of 2-Ch|0ro-5-methylani|ine‘
in a suitable solvent (e.g., methanol or acetonitrile). |

Purity Assessment ' Structural Confirmation v

. Gas Ch_romatography (GC).: . Mass Spectrometry (MS): Nuclear Magnetic Resonance (NMR) Spectroscopy:
- Inject the sample into a GC system with a suitable Couple the GC btain th Acquire 1H and *C NMR firm th
capillary column (e.g., DB-5). - Couple the GC to a mass spectrometer to obtain the - Acquire *H an ! spectra to confirm the
! mass spectrum and confirm the molecular weight (141.60 g/mol). chemical structure.

- Determine the peak area percentage to quantify purity.

Click to download full resolution via product page
Caption: Analytical workflow for 2-Chloro-5-methylaniline.

Research Applications and Signaling Pathways

2-Chloro-5-methylaniline serves as a crucial building block in the synthesis of a variety of
target molecules in drug discovery and materials science. Its primary role is as a synthetic
intermediate rather than a biologically active molecule itself.

Role in Synthetic Chemistry
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Caption: Synthetic utility of 2-Chloro-5-methylaniline.

Safety and Handling

2-Chloro-5-methylaniline is a hazardous substance and must be handled with appropriate
personal protective equipment (PPE), including gloves, eye protection, and a dust mask or
respirator. It is harmful if swallowed, in contact with skin, or if inhaled, and causes skin and eye
irritation.[1][6] It is classified as acutely toxic and may cause damage to organs through
prolonged or repeated exposure.[3] Store in a well-ventilated place and keep the container
tightly closed. Always consult the Safety Data Sheet (SDS) from your supplier before handling
this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. 2-Chloro-5-methylaniline, 98% 25 g | Buy Online | Thermo Scientific Chemicals |

e 3. 2-Chloro-5-methylaniline | 95-81-8 | TCI EUROPE N.V. [tcichemicals.com]

e 4. calpaclab.com [calpaclab.com]

e 5. scbt.com [scht.com]

e 6. 2-Chloro-5-methylaniline | C7H8CIN | CID 66770 - PubChem [pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [2-Chloro-5-methylaniline: A Technical Guide for
Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583412#commercial-availability-of-2-chloro-5-

methylaniline-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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